Cas no 736154-31-7 (N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 736154-31-7
• MF: C₂₀H₂₀BrN₃O₃
• MW: 430.295104026794
• CID: 5419387
• PubChem ID: 5243584
• Update Time: 2025-10-30

N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000045874-1
• N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• SR-01000045874
• Z47753357
• AKOS008016317
• N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• F3299-0056
• 736154-31-7
• N-(4-Bromophenyl)-4-(4-ethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-5-pyrimidinecarboxamide

• Inchi： 1S/C20H20BrN3O3/c1-3-27-16-10-4-13(5-11-16)18-17(12(2)22-20(26)24-18)19(25)23-15-8-6-14(21)7-9-15/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key： OYMBJSLZGLBHJG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(Br)C=C2)=O)C(C2=CC=C(OCC)C=C2)N1

Computed Properties

• Exact Mass: 429.06880g/mol
• Monoisotopic Mass: 429.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.5±50.0 °C(Predicted)
• pka: 11.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7): A Comprehensive Overview

N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a bromophenyl group, an ethoxyphenyl group, and a methylated pyrimidine core. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7) is particularly noteworthy for its ability to interact with various biological targets. The bromophenyl group can enhance the lipophilicity of the molecule, facilitating its cellular uptake and penetration through biological membranes. The ethoxyphenyl group contributes to the compound's stability and solubility, while the methylated pyrimidine core provides a scaffold for binding to specific protein targets.

Recent studies have explored the pharmacological properties of N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7) in various disease models. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7) has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate the activity of key enzymes involved in neurodegeneration, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it may have therapeutic potential in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 736154-31-7) typically involves multistep procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the pyrimidine core. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromophenyl)-4-(4-ethoxyphenyl)-6-methyl-2-o xo - 1 , 2 , 3 , 4 - t e t r a h y d r o p y r i m i d i n e - 5 - c a r b o x a m i d e (CAS No. 736154-31-7) in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

The future prospects for N-(4-bromophenyl)-4-(4-e th o x y p h e n y l ) - 6 - m e t h y l - 2 - o x o - 1 , 2 , 3 , 4 - t e t r a h y d r o p y r i m i d i n e - 5 - c a r b o x a m i d e (CAS No. 736154-31-7) are bright. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable tool in the fight against various diseases.

In conclusion, N-(4-bromophenyl)-4-(4-e th o x y p h e n y l ) - 6 - m e t h y l - 2 - o x o - 1 , 2 , 3 , 4 - t e t r a h y d r o p y r i m i d i n e - 5 - c a r b o x a m i d e (CAS No. 736154-31-7) represents an exciting area of research with significant potential for therapeutic innovation. Its unique chemical structure and diverse biological activities make it an important candidate for further investigation in both academic and industrial settings.